Solute–solvent interactions in imidazolium camphorsulfonate ionic liquids†

Physical Chemistry Chemical Physics Pub Date: 2007-08-28 DOI: 10.1039/B709407H

Abstract

We directly observe the interaction between 1-butyl-3-methylimidazolium (bmim) or 1-butyl-2,3-dimethylimidazolium (bm2im) and the solute, ethyl acrylate (EA), which is the popular dienophile in the Diels–Alder reaction and an H-bonding acceptor, by using specially designed electrospray mass spectrometry. In imidazolium ionic liquids, cation–anion interactions are controlled by selecting the appropriate anion, and the naked C2–H of imidazolium, which loosely interacts with its counterion, can readily interact with an H-bonding acceptable solute. The ion–counterion (solventsolvent) interaction affects the ion–solute (solvent–solute) interaction. This relation is one of the key criteria for selecting the cation–anion combination in tailoring ILs.

Graphical abstract: Solute–solvent interactions in imidazolium camphorsulfonate ionic liquids
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